Cas no 883516-27-6 (1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide)

• Product Name: 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide
• CAS No: 883516-27-6
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 5438337
• Update Time: 2025-07-14

1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-N,N-diethyl-5-(furan-2-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxamide
• 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide

• Inchi： 1S/C20H23N3O2S/c1-3-23(4-2)20(24)18-16(21)15-12-8-5-6-9-13(12)17(22-19(15)26-18)14-10-7-11-25-14/h7,10-11H,3-6,8-9,21H2,1-2H3
• InChI Key： CVTKITFKAGXWSC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=C2C(CCCC2)=C2C(N)=C(C(N(CC)CC)=O)SC2=N1

Additional information on 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide

Introduction to 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide (CAS No. 883516-27-6) in Modern Chemical and Biomedical Research

The compound 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide, identified by its CAS number 883516-27-6, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical development. This heterocyclic compound belongs to a structurally complex class of derivatives that have garnered considerable attention due to their unique pharmacophoric properties and biological activities. The intricate scaffold of this molecule, featuring a fused thieno[2,3-c]isoquinoline core adorned with an amino group at the 1-position and diethylamino substituents at the 2-position, combined with a furan moiety at the 5-position, endows it with distinctive chemical and biological characteristics that make it a compelling subject for further investigation.

In recent years, the exploration of novel heterocyclic compounds has been instrumental in advancing therapeutic strategies across various domains of medicine. The structural motif of thieno[2,3-c]isoquinoline has emerged as particularly noteworthy, given its ability to modulate biological pathways through interactions with specific targets. The presence of an amino group and diethylamino substituents further enhances the compound's potential as a pharmacological agent by providing sites for hydrogen bonding and hydrophobic interactions. These features are critical for designing molecules with optimized binding affinity and selectivity. Moreover, the furan ring incorporated into the structure introduces additional conformational flexibility and electronic properties that can influence the compound's bioactivity.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional molecules capable of addressing complex diseases through multiple mechanisms of action. The compound in question (1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide) aligns well with this trend. Its unique structural composition suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. For instance, studies have indicated that derivatives of thieno[2,3-c]isoquinoline can exhibit inhibitory effects on enzymes involved in inflammatory pathways. The diethylamino group, in particular, has been shown to enhance solubility and improve oral bioavailability—key factors for drug efficacy.

The significance of this compound is further underscored by its molecular framework's compatibility with modern drug discovery methodologies. Computational modeling and high-throughput screening have become indispensable tools in identifying lead compounds with promising pharmacological profiles. The structural complexity of 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide makes it an attractive candidate for these approaches. By leveraging advanced computational techniques, researchers can predict its interactions with biological targets such as kinases or transcription factors. Such insights are crucial for refining its structure to maximize potency while minimizing off-target effects—a cornerstone of contemporary pharmaceutical design.

Experimental validation plays an equally vital role in assessing the therapeutic potential of this compound. Preclinical studies have begun to explore its effects on relevant biological systems. Initial findings suggest that it may interfere with signaling cascades implicated in cancer progression or modulate immune responses in inflammatory conditions. While these results are preliminary, they highlight the compound's promise as a scaffold for developing novel therapeutics. The furan ring, for example, has been observed to participate in specific interactions with biomolecules—a feature that could be exploited to fine-tune its pharmacological activity.

The synthesis of such complex molecules demands meticulous attention to detail and expertise in organic chemistry techniques. The preparation of 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct intricate heterocyclic frameworks more efficiently than ever before. Techniques such as transition-metal catalysis and flow chemistry have been particularly beneficial in facilitating these syntheses while maintaining scalability—a critical consideration for transitioning from laboratory research to industrial production.

The broader context of this compound's relevance is rooted in the ongoing quest for innovative treatments targeting unmet medical needs. As resistance to existing therapies emerges or as new diseases arise—such as those associated with emerging infectious agents—the need for structurally diverse compounds becomes increasingly apparent. Molecules like 1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide contribute to this effort by providing novel chemical entities that can be optimized through rational drug design approaches.

Future directions in research may involve exploring analogs derived from this core structure to identify even more potent or selective derivatives. By systematically modifying substituents such as the amino or diethylamino groups—or introducing additional functional moieties—the chemical space can be expanded to uncover new biological activities or improve pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,1-amino-N,N-diethyl-5-(furan-2-yl)-6H,7H,8H,9H-thieno2,3-cisoquinoline-2-carboxamide (CAS No. 883516-27-6) exemplifies how sophisticated molecular design can yield compounds with significant biomedical relevance. Its unique structural features position it as a valuable asset in ongoing efforts to develop innovative treatments across multiple therapeutic areas—including oncology,inflammation, infections,and beyond—by leveraging cutting-edge synthetic methods alongside rigorous biological evaluation programs designed by multidisciplinary teams committed to advancing human health through chemical innovation.